1-[(2,4,5-Trimethoxyphenyl)methyl]piperazine
1-[(2,4,5-Trimethoxyphenyl)methyl]piperazine
Brand Name:
Vulcanchem
CAS No.:
356083-64-2
VCID:
VC0185959
InChI:
InChI=1S/C14H22N2O3/c1-17-12-9-14(19-3)13(18-2)8-11(12)10-16-6-4-15-5-7-16/h8-9,15H,4-7,10H2,1-3H3
SMILES:
COC1=CC(=C(C=C1CN2CCNCC2)OC)OC
Molecular Formula:
C14H22N2O3
Molecular Weight:
266.34 g/mol
1-[(2,4,5-Trimethoxyphenyl)methyl]piperazine
CAS No.: 356083-64-2
Main Products
VCID: VC0185959
Molecular Formula: C14H22N2O3
Molecular Weight: 266.34 g/mol
![1-[(2,4,5-Trimethoxyphenyl)methyl]piperazine - 356083-64-2](/images/no_structure.jpg)
| CAS No. | 356083-64-2 |
|---|---|
| Product Name | 1-[(2,4,5-Trimethoxyphenyl)methyl]piperazine |
| Molecular Formula | C14H22N2O3 |
| Molecular Weight | 266.34 g/mol |
| IUPAC Name | 1-[(2,4,5-trimethoxyphenyl)methyl]piperazine |
| Standard InChI | InChI=1S/C14H22N2O3/c1-17-12-9-14(19-3)13(18-2)8-11(12)10-16-6-4-15-5-7-16/h8-9,15H,4-7,10H2,1-3H3 |
| Standard InChIKey | SXEQVYYQWYPXLG-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1CN2CCNCC2)OC)OC |
| Canonical SMILES | COC1=CC(=C(C=C1CN2CCNCC2)OC)OC |
| PubChem Compound | 770173 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume